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Compound of Interest

Compound Name: Hept-5-yn-1-ol

Cat. No.: B1279254

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Hept-5-yn-1-ol. A comprehensive Safety Data Sheet (SDS) containing all GHS classifications
and detailed safety protocols is not readily available in the public domain. Therefore, this guide
is based on aggregated data from chemical suppliers and databases and should be
supplemented with internal safety assessments and, if possible, a substance-specific SDS
obtained directly from the supplier.

Chemical and Physical Properties

Hept-5-yn-1-ol is a flammable liquid and should be handled with care. The following table
summarizes its known physical and chemical properties.

Property Value Source
Molecular Formula C7H120 LookChem[1]
Molecular Weight 112.17 g/mol PubChem][2]
Boiling Point 87.5-88.5 °C (at 10 Torr) LookChem([1]
Density (Predicted) 0.898 £+ 0.06 g/cm3 LookChem[1]
XLogP3 1.3 LookChem[1]
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Hazard Identification and GHS Classification

Based on notifications to the European Chemicals Agency (ECHA), Hept-5-yn-1-ol is classified
as a flammable liquid and a skin irritant.[3]

Warning! According to the classification provided by companies to ECHA in CLP notifications
this substance is a flammable liquid and vapour and causes skin irritation.[3]

Due to the lack of a complete SDS, a full GHS classification, including other potential hazards
such as eye irritation, respiratory toxicity, or long-term health effects, is not available.

Handling and Storage Precautions

Given its flammability and potential for skin irritation, the following general handling and storage
precautions are recommended. These are based on best practices for handling similar
chemicals and should be adapted to specific laboratory conditions.

Handling:
o Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid contact with skin and eyes.

o Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-
resistant gloves (e.g., nitrile), and a lab coat.

o Keep away from heat, sparks, and open flames.

e Use non-sparking tools and equipment.

e Ground and bond containers when transferring material to prevent static discharge.
e Avoid inhalation of vapors.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1279254?utm_src=pdf-body
https://echa.europa.eu/substance-information/-/substanceinfo/100.015.163
https://echa.europa.eu/substance-information/-/substanceinfo/100.015.163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Keep away from oxidizing agents and incompatible materials.

First Aid Measures

In the absence of a specific SDS, the following are general first-aid recommendations for
exposure to flammable and skin-irritating liquids:

» After Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek medical attention.

o After Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical
attention.

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Firefighting Measures

Hept-5-yn-1-ol is a flammable liquid.

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air. Vapors are heavier than air
and may travel to a source of ignition and flash back.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.
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Experimental Protocols

Detailed experimental protocols for the safe handling of Hept-5-yn-1-ol are not publicly
available. It is imperative that researchers develop and validate their own standard operating
procedures (SOPs) based on a thorough risk assessment for their specific experimental setup.

The following diagram illustrates a general workflow for handling a chemical spill, which should
be adapted for Hept-5-yn-1-ol based on its properties.
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General workflow for responding to a chemical spill.

Mandatory Visualization

As detailed signaling pathways or specific experimental workflows for Hept-5-yn-1-ol are not
available, the above Graphviz diagram illustrates a logical relationship for a critical safety
protocol. The color palette and design specifications adhere to the user's requirements.

Conclusion

While Hept-5-yn-1-ol is a commercially available chemical, comprehensive public data on its
toxicology and specific handling protocols are limited. The available information indicates that it
is a flammable liquid and a skin irritant, necessitating careful handling in a controlled laboratory
environment. All users must perform their own risk assessments and establish safe work
practices. It is strongly recommended to obtain a detailed Safety Data Sheet from the chemical

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hept-5-yn-1-ol: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279254#hept-5-yn-1-ol-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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